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Compound of Interest

Compound Name: alpha-Pinene oxide

Cat. No.: B154639

An In-depth Technical Guide to a-Pinene Oxide

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Alpha-pinene oxide is a bicyclic monoterpene epoxide derived from the oxidation of alpha-
pinene. It is a colorless liquid with a characteristic pine-like aroma and serves as a versatile
intermediate in the synthesis of various fine chemicals, pharmaceuticals, and fragrances.[1][2]

Property Value Reference
CAS Number 1686-14-2 [11[3]114]
Molecular Weight 152.23 g/mol [3]
Molecular Formula C10H160 [11[3]
Density 0.964 g/mL at 25 °C (lit.) [3]

Boiling Point 102-103 °C/50 mmHg (lit.) [11[3]
Refractive Index n20/D 1.469 (lit.) [3]

Purity > 96% (GC) [1]
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Synthesis and Experimental Protocols

The primary route to a-pinene oxide is through the epoxidation of a-pinene. Various methods
have been developed to achieve this transformation with high selectivity and yield.

Catalytic Epoxidation with Hydrogen Peroxide

A highly selective and efficient method for the synthesis of a-pinene oxide involves a tungsten-
based catalyst with hydrogen peroxide as the oxidant. This reaction can be performed under
solvent-free conditions or in the presence of various organic solvents.

Experimental Protocol:
e Materials:
o Alpha-pinene
o Hydrogen peroxide (30% w/w aqueous solution)
o Sodium tungstate dihydrate (Na2WOa4-2H20)
o Optional solvents: 1,2-dichloroethane, toluene, p-cymene, acetonitrile

e Procedure (Solvent-Free):

[¢]

Establish a molar ratio of alpha-pinene to hydrogen peroxide to catalyst of 5:1:0.01.

o In areaction vessel, combine the alpha-pinene and the sodium tungstate dihydrate
catalyst.

o Slowly add the 30% hydrogen peroxide solution to the mixture while maintaining the
reaction temperature at 50°C.

o The reaction is typically complete within approximately 20 minutes, yielding alpha-pinene
oxide with high selectivity.[5]

e Procedure (With Solvent):

o The reaction can be carried out in a solvent for a duration of 120 minutes.
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o The conversion of alpha-pinene varies depending on the solvent used.[5]

a-Pinene . .
] a-Pinene Oxide
Solvent Conversion (%) . Reference
. Yield (%)

(120 min)
1,2-dichloroethane 58 55 [61[7]
Toluene 40 38 [61[7]
p-Cymene 24 - [61[7]
Acetonitrile 12 0 (due to hydrolysis) [61[7]

Biotransformation of a-Pinene

Microbial transformation presents an alternative, environmentally friendly route to produce a-
pinene derivatives. Recombinant Escherichia coli strains have been engineered to
oxyfunctionalize a-pinene to produce a-pinene oxide, verbenol, and myrtenol.

Experimental Protocol (Whole-Cell Biotransformation):

Microorganism: Recombinant Escherichia coli BL21 (DE3) overexpressing a P450BM-3
variant.

Culture Conditions: An aqueous-organic two-phase system is employed to overcome the low
water solubility and toxicity of a-pinene. Diisononyl phthalate is used as the organic carrier

solvent.
Procedure:
o Cultivate the recombinant E. coli strain to the desired cell density.

o Establish a two-phase system with an aqueous to organic phase ratio of 3:2. The organic
phase contains 30% (v/v) of a-pinene in diisononyl phthalate.

o The biotransformation is carried out for over 4 hours, with product formation monitored by
gas chromatography.
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o This process can yield over 1 g/L of total oxygenated products in the aqueous phase.[8]

Biological Activity and Relevance in Drug
Development

While a-pinene oxide itself is a key synthetic intermediate, its precursor, a-pinene, exhibits a
wide range of pharmacological activities and is metabolized in vivo to a-pinene oxide.[9]
Therefore, the biological effects of a-pinene are of significant interest to researchers in drug

development.

Anti-inflammatory and Neuroprotective Effects

Alpha-pinene has demonstrated potent anti-inflammatory and neuroprotective properties. It has
been shown to protect against cerebral ischemic damage by modulating inflammatory and
apoptotic pathways.[10]

Signaling Pathway: a-Pinene in Neuroprotection
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Neuroprotective Mechanism of a-Pinene
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Caption: Neuroprotective pathway of a-pinene.

Anticancer Activity

Alpha-pinene has been shown to induce apoptosis in various cancer cell lines, including human
breast cancer and ovarian cancer cells, through the modulation of key signaling pathways.[11]
[12]

Signaling Pathway: a-Pinene Induced Apoptosis in Breast Cancer Cells
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Apoptotic Pathway Induced by a-Pinene
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Caption: a-Pinene's pro-apoptotic signaling cascade.

Genotoxicity and Metabolism
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Studies have shown that while a-pinene itself is not mutagenic, its metabolite, a-pinene oxide,
is mutagenic in bacterial mutation assays.[9][13] This highlights the importance of
understanding the metabolic fate of a-pinene and its derivatives in toxicological assessments.
The formation of a-pinene oxide from a-pinene has been observed in both rat and human
microsomes and hepatocytes.[9][13]

Experimental Workflow: In Vitro Metabolism of a-Pinene

Workflow for a-Pinene Metabolism Study

Incubate a-Pinene with
Rat/Human Microsomes
or Hepatocytes

Solvent Extraction
of Metabolites

l

LC-MS/MS Analysis

Quantification of
a-Pinene Oxide

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9298155/
https://www.researchgate.net/publication/360234953_The_common_indoor_air_pollutant_a-pinene_is_metabolized_to_a_genotoxic_metabolite_a-pinene_oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9298155/
https://www.researchgate.net/publication/360234953_The_common_indoor_air_pollutant_a-pinene_is_metabolized_to_a_genotoxic_metabolite_a-pinene_oxide
https://www.benchchem.com/product/b154639?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: In vitro metabolism experimental workflow.

Conclusion

Alpha-pinene oxide is a valuable chemical intermediate with straightforward synthetic routes
from the abundant natural precursor, a-pinene. The significant biological activities of a-pinene,
which is metabolically converted to a-pinene oxide, underscore the potential of this scaffold in
drug discovery and development. Further research into the specific pharmacological effects of
a-pinene oxide and its derivatives is warranted to fully explore its therapeutic potential. The
provided protocols and pathway diagrams offer a foundational resource for researchers in this
exciting field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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